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Compound of Interest

Compound Name: 1H-Indol-2-yl(phenyl)methanone

Cat. No.: B090089

Essential Safety and Handling Guide for 1H-
Indol-2-yl(phenyl)methanone

This guide provides crucial safety and logistical information for the handling and disposal of 1H-
Indol-2-yl(phenyl)methanone (CAS No. 1022-86-2). The content is intended for researchers,
scientists, and professionals in drug development and is based on general laboratory safety
principles for handling research chemicals, as a comprehensive Safety Data Sheet (SDS) for
this specific compound is not readily available.

Disclaimer: This information is for guidance purposes only and should be supplemented by a
thorough risk assessment conducted by qualified personnel before commencing any work.
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific protocols.

Summary of Chemical and Physical Properties

Limited quantitative data is available for 1H-Indol-2-yl(phenyl)methanone. The following table
summarizes the known information.
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Property Value Source
CAS Number 1022-86-2 Benchchem[1]
Chemical Synthesis
Molecular Formula C15H11NO
Database[2]
] Chemical Synthesis
Molecular Weight 221.26 g/mol
Database[2]
Physical State Solid (presumed) General chemical knowledge
] ] ] Chemical Synthesis
Melting Point Not available
Database[2]
N ) ) Chemical Synthesis
Boiling Point Not available
Database[2]
) ) Chemical Synthesis
Density Not available
Database[2]
Solubility Not available
Appearance Not available

Hazard Identification and Precautionary Measures

As specific hazard data is unavailable, 1H-Indol-2-yl(phenyl)methanone should be handled
as a compound of unknown toxicity. General precautions for handling powdered research
chemicals should be strictly followed. Based on structurally similar compounds, potential
hazards may include skin, eye, and respiratory irritation.

Recommended Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashing or dust generation.

e Skin Protection:

o Gloves: Chemically resistant gloves (e.qg., nitrile) should be worn at all times. Change
gloves immediately if they become contaminated.
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o Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

o Respiratory Protection: For procedures that may generate dust, a NIOSH-approved
respirator (e.g., N95 or higher) is recommended. All respiratory protection should be used in
accordance with a documented respiratory protection program.

Operational Plan for Safe Handling

A systematic approach is essential for the safe handling of this compound. The following
workflow outlines the key steps from preparation to disposal.
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Safe handling workflow for 1H-Indol-2-yl(phenyl)methanone.
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Step-by-Step Handling Procedures:

e Preparation:
o Conduct a thorough risk assessment for the planned experiment.
o Don all required personal protective equipment as detailed above.

o Prepare the work area within a certified chemical fume hood to minimize inhalation
exposure.

e Handling:

o

When weighing the solid compound, use a ventilated balance enclosure or perform the
task in a fume hood.

o

Handle the compound gently to avoid creating dust.

[¢]

Use appropriate tools (e.g., spatulas) for transfers.

[¢]

Keep containers of the compound closed when not in use.
e Cleanup and Decontamination:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical using an appropriate solvent and cleaning agent.

o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan

All waste containing 1H-Indol-2-yl(phenyl)methanone must be treated as hazardous waste.

» Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh
boats, gloves, paper towels), in a clearly labeled, sealed container for hazardous solid waste.
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» Liquid Waste: Collect all solutions containing the compound in a labeled, sealed container for
hazardous liquid waste. Do not mix with incompatible waste streams.

o Storage and Disposal: Store waste containers in a designated satellite accumulation area.
Follow all institutional and local regulations for the final disposal of chemical waste. Contact
your institution's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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